Cas no 4454-05-1 (2-Methoxy-3,4-dihydro-2H-pyran)
2-Methoxy-3,4-dihydro-2H-pyran is a cyclic ether compound featuring a methoxy group attached to a partially saturated pyran ring. This structure imparts reactivity useful in organic synthesis, particularly as a versatile intermediate for constructing heterocyclic frameworks. Its electron-rich oxygen atoms and strained ring system make it a valuable precursor in cycloaddition reactions and nucleophilic substitutions. The compound’s stability under controlled conditions allows for precise functionalization, while its compatibility with various catalysts enhances its utility in complex molecular transformations. It is commonly employed in pharmaceutical and agrochemical research for synthesizing bioactive molecules. Proper handling under inert atmospheres is recommended due to its sensitivity to moisture and air.

4454-05-1 structure
Product name:2-Methoxy-3,4-dihydro-2H-pyran
2-Methoxy-3,4-dihydro-2H-pyran Chemical and Physical Properties
Names and Identifiers
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- 3,4-Dihydro-2-methoxy-2H-pyran
- 2-Methoxy-3,4-Dihydro-2H-Pyran
- Dihydromethoxypyran
- 3.4-Dihydro-2-methoxy-2H-pyran
- 2,3-Dihydro-2-methoxy-4H-pyran
- 2-Methoxy-2,3-dihydro-4H-pyran
- 2-Methoxy-3,4-dihydropyran
- 2H-2-Methoxy-3,4-dihydropyran
- 3,4-Dihydro-2-methoxypyran
- NSC 44974
- 2,3-Dihydro-2-methoxy(4H)pyran
- UNII-QF1850DW4W
- Tox21_200063
- DTXCID807570
- 2,3-Dihydro-2-methoxy[4H]pyran
- AKOS015915470
- EINECS 224-698-3
- NCGC00257617-01
- ?3,4-Dihydro-2-methoxy-2H-pyran
- 3,4-Dihydro-2-methoxy-2H-pyran, 99%
- CS-0150203
- NS00003422
- MFCD00006560
- 4454-05-1
- EC 224-698-3
- EN300-65007
- SCHEMBL727275
- BRN 0107274
- W-106189
- D1554
- CAS-4454-05-1
- DTXSID9027570
- 2H-Pyran, 3,4-dihydro-2-methoxy-
- NSC-44974
- NCGC00248511-01
- LS-13151
- QF1850DW4W
- 2H-Pyran,4-dihydro-2-methoxy-
- NSC44974
- Z995169098
- CHEMBL3181867
- Q27894404
- FT-0635304
- E77183
- F8880-1937
- 2Methoxy3,4dihydro2Hpyran
- 2-MDHP
- 2HPyran, 3,4dihydro2methoxy
- 2,3Dihydro2methoxy(4H)pyran
- 2Methoxy2,3dihydro4Hpyran
- 2-Methoxy-3,4-dihydro-2H-pyran
-
- MDL: MFCD00006560
- Inchi: 1S/C6H10O2/c1-7-6-4-2-3-5-8-6/h3,5-6H,2,4H2,1H3
- InChI Key: XCYWUZHUTJDTGS-UHFFFAOYSA-N
- SMILES: COC1CCC=CO1
- BRN: 107274
Computed Properties
- Exact Mass: 114.06800
- Monoisotopic Mass: 114.06808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 88.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5
- XLogP3: 1.2
- Surface Charge: 0
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.006
- Boiling Point: 127°C(lit.)
- Flash Point: 26 ºC
- Refractive Index: 1.442
- PSA: 18.46000
- LogP: 1.28300
- Solubility: Uncertain
2-Methoxy-3,4-dihydro-2H-pyran Security Information
-
Symbol:
- Prompt:dangerous
- Hazard Statement: H225-H302+H332-H313-H315-H320-H335+H336-H371-H372
- Warning Statement: P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P370+P378-P403+P233-P405-P501
- Hazardous Material transportation number:1993
- Hazard Category Code: R10;R20;R36
- Safety Instruction: S9-S33-S16-S36-S26
- RTECS:UP7900000
-
Hazardous Material Identification:
- Safety Term:3
- TSCA:Yes
- Packing Group:II
- Storage Condition:Flammable area
- Hazard Level:3
- Packing Group:II
- Risk Phrases:R11; R22
- HazardClass:3
- PackingGroup:II
2-Methoxy-3,4-dihydro-2H-pyran Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methoxy-3,4-dihydro-2H-pyran Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-65007-0.25g |
2-methoxy-3,4-dihydro-2H-pyran |
4454-05-1 | 95% | 0.25g |
$19.0 | 2023-05-02 | |
Enamine | EN300-65007-5.0g |
2-methoxy-3,4-dihydro-2H-pyran |
4454-05-1 | 95% | 5g |
$26.0 | 2023-05-02 | |
Enamine | EN300-65007-1.0g |
2-methoxy-3,4-dihydro-2H-pyran |
4454-05-1 | 95% | 1g |
$24.0 | 2023-05-02 | |
Enamine | EN300-65007-100.0g |
2-methoxy-3,4-dihydro-2H-pyran |
4454-05-1 | 95% | 100g |
$63.0 | 2023-05-02 | |
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD81953-25g |
3,4-Dihydro-2-methoxy-2H-pyran |
4454-05-1 | 99% | 25g |
¥25.0 | 2024-04-18 | |
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24609-500g |
3,4-Dihydro-2-methoxy-2H-pyran, 99% |
4454-05-1 | 99% | 500g |
¥647.00 | 2023-05-08 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB92290-25G |
2-methoxy-3,4-dihydro-2H-pyran |
4454-05-1 | 95% | 25g |
¥ 277.00 | 2023-04-13 | |
TRC | M118665-625mg |
2-Methoxy-3,4-dihydro-2H-pyran |
4454-05-1 | 625mg |
$ 225.00 | 2022-06-04 | ||
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD81953-500g |
3,4-Dihydro-2-methoxy-2H-pyran |
4454-05-1 | 99% | 500g |
¥343.0 | 2024-04-18 | |
TRC | M118665-250mg |
2-Methoxy-3,4-dihydro-2H-pyran |
4454-05-1 | 250mg |
$ 115.00 | 2022-06-04 |
2-Methoxy-3,4-dihydro-2H-pyran Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:4454-05-1)3,4-DIHYDRO-2-METHOXY-2H-PYRAN
Order Number:sfd16108
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Amadis Chemical Company Limited
Gold Member
(CAS:4454-05-1)2-Methoxy-3,4-dihydro-2H-pyran
Order Number:A1203682
Stock Status:in Stock
Quantity:500ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:50
Price ($):175.0
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:4454-05-1)3,4-二氢-2-甲基-吡喃
Order Number:LE27079864
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:04
Price ($):discuss personally
2-Methoxy-3,4-dihydro-2H-pyran Related Literature
-
Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
-
Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
-
4. Water
-
Rinki Brahma,Munendra Pal Singh,Jubaraj B. Baruah RSC Adv., 2019,9, 33403-33412
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Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:4454-05-1)

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Jiangsu Xinsu New Materials Co., Ltd
(CAS:4454-05-1)

Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry